Cas no 1379250-74-4 (4-Chloro-5-fluoro-6-methylpyrimidin-2-amine)
4-Chloro-5-fluoro-6-methylpyrimidin-2-amine is a halogenated pyrimidine derivative with a reactive chloro and fluoro substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the electron-withdrawing halogen groups and the nucleophilic amine, enable selective functionalization for constructing complex heterocyclic systems. The compound’s stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Its well-defined reactivity profile ensures consistent performance in cross-coupling and substitution reactions, offering synthetic flexibility for targeted molecular design.
1379250-74-4 structure
Product Name:4-Chloro-5-fluoro-6-methylpyrimidin-2-amine
CAS No:1379250-74-4
MF:C5H5ClFN3
MW:161.564702749252
MDL:MFCD20694773
CID:4780835
Update Time:2025-06-08
4-Chloro-5-fluoro-6-methylpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-5-fluoro-6-methylpyrimidin-2-amine
- 4-Chloro-5-fluoro-6-methylpyrimidin-2-amine
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- MDL: MFCD20694773
- Inchi: 1S/C5H5ClFN3/c1-2-3(7)4(6)10-5(8)9-2/h1H3,(H2,8,9,10)
- InChI Key: JNCHETBCCQKKKD-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)=NC(N)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- XLogP3: 1.3
- Topological Polar Surface Area: 51.8
4-Chloro-5-fluoro-6-methylpyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222609-500mg |
4-Chloro-5-fluoro-6-methylpyrimidin-2-amine, 95% min |
1379250-74-4 | 95% | 500mg |
$992.00 | 2023-09-06 | |
| Matrix Scientific | 222609-1g |
4-Chloro-5-fluoro-6-methylpyrimidin-2-amine, 95% min |
1379250-74-4 | 95% | 1g |
$1785.00 | 2023-09-06 |
4-Chloro-5-fluoro-6-methylpyrimidin-2-amine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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